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Compound of Interest

Compound Name: 2-Nitrobenzotrifluoride

Cat. No.: B1293377 Get Quote

Technical Guide: 2-Nitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Nitrobenzotrifluoride, a key

intermediate in organic synthesis. The document outlines its fundamental chemical properties,

experimental protocols for its synthesis and analysis, and a generalized workflow for its

laboratory preparation and characterization.

Core Chemical Data
2-Nitrobenzotrifluoride, also known as 1-Nitro-2-(trifluoromethyl)benzene, is an aromatic

compound with the chemical formula C₇H₄F₃NO₂.[1][2] Its structural and physical properties are

summarized in the table below.
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Parameter Value Reference

Molecular Formula C₇H₄F₃NO₂ [1][2]

Molecular Weight 191.11 g/mol [1][2]

CAS Number 384-22-5 [1]

Appearance Yellow crystals or liquid [1]

Melting Point 31-32 °C [1]

Boiling Point 216 °C [1]

Solubility Insoluble in water [1]

Experimental Protocols
The following sections detail generalized experimental protocols for the synthesis and analysis

of 2-Nitrobenzotrifluoride based on established methods for nitration of aromatic compounds.

Synthesis of 2-Nitrobenzotrifluoride via Nitration
The synthesis of 2-Nitrobenzotrifluoride is typically achieved through the electrophilic nitration

of benzotrifluoride. This reaction involves the use of a nitrating mixture, commonly a

combination of concentrated nitric acid and sulfuric acid.

Materials:

Benzotrifluoride

Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Ice bath

Separatory funnel

Round-bottom flask with magnetic stirrer
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Distillation apparatus

Methodology:

Preparation of the Nitrating Mixture: In a round-bottom flask cooled in an ice bath, slowly add

concentrated nitric acid to concentrated sulfuric acid with constant stirring. This exothermic

reaction generates the nitronium ion (NO₂⁺), the active electrophile.

Nitration Reaction: While maintaining the low temperature, add benzotrifluoride dropwise to

the nitrating mixture with vigorous stirring. The reaction temperature should be carefully

controlled to prevent dinitration and other side reactions.

Reaction Quenching: After the addition is complete, the reaction mixture is stirred for a

specified period to ensure complete conversion. The reaction is then quenched by pouring it

over crushed ice.

Extraction and Neutralization: The product is extracted from the aqueous layer using an

organic solvent. The organic layer is then washed with a dilute sodium bicarbonate solution

to neutralize any remaining acid, followed by a water wash.

Purification: The crude product is purified by distillation under reduced pressure to yield 2-
Nitrobenzotrifluoride.

Analytical Methods for Characterization
The purity and identity of the synthesized 2-Nitrobenzotrifluoride can be confirmed using

various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS):

Purpose: To separate and identify the components of the reaction mixture and to determine

the purity of the final product.

Methodology: A small, diluted sample of the product is injected into the GC-MS system. The

components are separated based on their boiling points and polarity in the gas

chromatography column. The mass spectrometer then fragments the molecules and

provides a mass spectrum, which serves as a molecular fingerprint for identification.
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High-Performance Liquid Chromatography (HPLC):

Purpose: An alternative method for purity assessment, particularly for non-volatile impurities.

Methodology: A sample is dissolved in a suitable solvent and injected into the HPLC system.

Separation is achieved based on the differential partitioning of the analytes between the

mobile and stationary phases. A UV detector is commonly used for the detection of

nitroaromatic compounds.

Workflow and Process Visualization
The following diagrams illustrate the generalized workflows for the synthesis and analysis of 2-
Nitrobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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